Cas no 728912-49-0 (BES-H2O2 (Cell-impermeant))

• Product Name: BES-H2O2 (Cell-impermeant)
• CAS No: 728912-49-0
• MF: C₂₆H₉F₇O₇S
• MW: 598.399290800095
• CID: 5224838
• Update Time: 2025-08-02

BES-H2O2 (Cell-impermeant) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,3,4,5,6-pentafluoro-, 2',7'-difluoro-6'-hydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3'-yl ester
• BES-H2O2 (Cell-impermeant)

• Inchi： 1S/C26H9F7O7S/c27-13-5-11-16(7-15(13)34)38-17-8-18(40-41(36,37)24-22(32)20(30)19(29)21(31)23(24)33)14(28)6-12(17)26(11)10-4-2-1-3-9(10)25(35)39-26/h1-8,34H
• InChI Key： SLGZMNDLKXGSKL-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC3OC4=C(C5(C=3C=C2F)C2=C(C=CC=C2)C(=O)O5)C=C(F)C(O)=C4)(=O)=O)=C(F)C(F)=C(F)C(F)=C1F

Additional information on BES-H2O2 (Cell-impermeant)

BES-H2O2 (Cell-impermeant): A Comprehensive Guide to the Selective Hydrogen Peroxide Indicator

BES-H2O2 (Cell-impermeant) (CAS No. 728912-49-0) is a specialized fluorescent probe designed for the selective detection of hydrogen peroxide (H2O2) in extracellular environments. This unique compound has gained significant attention in recent years due to its ability to monitor oxidative stress and redox signaling without interfering with intracellular processes. Researchers frequently search for "BES-H2O2 applications" and "how does BES-H2O2 work" as it becomes increasingly important in studying cellular communication and disease mechanisms.

The molecular design of BES-H2O2 (Cell-impermeant) features a boronate ester group that specifically reacts with H2O2, triggering a fluorescence response at 515 nm when excited at 395 nm. Unlike cell-permeable probes, this version remains outside cells, making it ideal for studying extracellular H2O2 dynamics in various biological systems. Current research trends show growing interest in "BES-H2O2 vs other H2O2 probes" and "BES-H2O2 protocol optimization" as scientists seek better tools for redox biology studies.

In practical applications, BES-H2O2 (Cell-impermeant) has become invaluable for investigating inflammatory responses, wound healing processes, and cell signaling pathways. The probe's specificity allows researchers to distinguish between different reactive oxygen species (ROS), addressing a common challenge in oxidative stress research. Recent publications highlight its use in studying "extracellular H2O2 in cancer microenvironment" and "neuroinflammation monitoring with BES-H2O2", reflecting current scientific priorities.

The stability and water-solubility of BES-H2O2 (Cell-impermeant) make it particularly suitable for long-term experiments in physiological buffers and cell culture media. Researchers often inquire about "BES-H2O2 storage conditions" and "BES-H2O2 working concentration", as proper handling is crucial for obtaining reproducible results. The compound typically shows optimal performance in the pH range of 7.0-7.4, matching biological conditions.

Recent technological advancements have expanded the utility of BES-H2O2 (Cell-impermeant) in combination with advanced microscopy techniques. The growing field of "live-cell imaging probes" frequently incorporates this indicator for real-time monitoring of extracellular redox changes. Its compatibility with high-content screening systems has made it valuable for drug discovery applications targeting oxidative stress-related diseases.

Comparative studies between BES-H2O2 (Cell-impermeant) and other redox probes often highlight its superior selectivity and reduced interference with biological systems. Common search queries like "BES-H2O2 sensitivity range" and "BES-H2O2 detection limit" reflect researchers' need for quantitative data when designing experiments. The probe typically detects H2O2 in the micromolar range, suitable for most physiological studies.

The development of BES-H2O2 (Cell-impermeant) represents a significant advancement in redox biology tools, addressing the need for specific extracellular H2O2 detection. As research into ROS-mediated signaling continues to grow, this probe remains at the forefront of innovative approaches to understanding cell-environment interactions. Future applications may include its use in developing diagnostic tools for diseases characterized by altered extracellular redox states.

For researchers working with BES-H2O2 (Cell-impermeant), proper experimental controls are essential. Frequent questions about "BES-H2O2 negative controls" and "BES-H2O2 calibration methods" emphasize the importance of rigorous methodology in redox studies. The compound's stability under various conditions makes it particularly user-friendly compared to some other redox-sensitive probes.

The scientific community continues to explore new applications for BES-H2O2 (Cell-impermeant), particularly in the context of tissue engineering and 3D cell culture systems. As these fields grow, searches for "BES-H2O2 in 3D cultures" and "H2O2 monitoring in organoids" are becoming more common, demonstrating the probe's expanding utility in cutting-edge research areas.

In summary, BES-H2O2 (Cell-impermeant) (CAS No. 728912-49-0) serves as a powerful tool for investigating extracellular hydrogen peroxide dynamics with high specificity. Its unique properties address critical needs in redox biology research, making it a valuable asset for studies ranging from basic cell biology to translational medical research. As our understanding of extracellular redox processes deepens, this probe will likely play an increasingly important role in scientific discoveries.